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Compound of Interest

Compound Name: PF-06424439 methanesulfonate

Cat. No.: B10783163

Get Quote

For researchers, scientists, and drug development professionals, the reproducibility of

experimental results is paramount. This guide provides a comparative analysis of the available

data on PF-06424439 methanesulfonate, a potent and selective inhibitor of diacylglycerol O-

acyltransferase 2 (DGAT2), to aid in the assessment of its experimental reproducibility. We will

delve into its mechanism of action, summarize key experimental findings, and compare it with

alternative therapeutic strategies.

Mechanism of Action: A Selective DGAT2 Inhibitor
PF-06424439 methanesulfonate is an orally bioavailable small molecule that acts as a potent

and selective inhibitor of DGAT2, an enzyme crucial for the terminal step of triglyceride

synthesis.[1][2] It exhibits a half-maximal inhibitory concentration (IC50) of 14 nM for human

DGAT2.[3][4][5] The inhibition is described as slowly reversible and time-dependent, acting in a

noncompetitive manner with respect to the acyl-CoA substrate.[3][5][6] Notably, it shows high

selectivity for DGAT2 over other related acyltransferases such as DGAT1, MGAT1, MGAT2,

and MGAT3 (IC50s >50 μM).[7]
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The following diagram illustrates the central role of DGAT2 in the triglyceride synthesis pathway

and the inhibitory action of PF-06424439.
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Caption: The role of DGAT2 in triglyceride synthesis and its inhibition by PF-06424439.

In Vitro and In Vivo Experimental Data
The following tables summarize key quantitative data from various studies on PF-06424439
methanesulfonate, providing a basis for comparing experimental outcomes.

Table 1: In Vitro Efficacy of PF-06424439
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Cell Line Parameter
Treatment
Concentrati
on

Duration
Observed
Effect

Citation

Human

Hepatocytes

Triglyceride

Synthesis
- -

Reduction in

triglyceride

synthesis

[1]

MCF7

(Breast

Cancer)

Lipid Droplet

Content
10 µM 72 hours

Reduced lipid

droplet

content

[8][9]

MCF7

(Breast

Cancer)

Cell Migration 10 µM 72 hours
Inhibition of

cell migration
[8][9]

MCF7

(Breast

Cancer)

Cell

Proliferation

1, 10, 50,

100, 200 µM

24, 48, 72, 96

hours

No effect on

cell

proliferation

[8][9]

MCF7

(Breast

Cancer)

Radiosensitivi

ty

10 µM (pre-

treatment)
72 hours

Enhanced

radiosensitivit

y

[8][9]

Table 2: In Vivo Pharmacokinetic and Efficacy Data of
PF-06424439
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Animal
Model

Administrat
ion

Dosage Duration
Key
Findings

Citation

Ldlr-/- Mice Oral (p.o.) 60 mg/kg/day 3 days

Reduced

plasma

triglyceride

and

cholesterol

levels

[4][5][6]

Sucrose-fed

Rats
Oral (p.o.) 0.1-10 mg/kg -

Dose-

dependent

reduction in

plasma

triglyceride

levels

[7]

Rats
Intravenous

(i.v.)
1 mg/kg -

Moderate

clearance (18

mL/min/kg),

short half-life

(1.4 hours)

[2]

Dogs - - -

Half-life of 1.2

hours,

clearance of

18 mL/min/kg

[2]

Experimental Protocols
To facilitate the replication of these findings, detailed methodologies are crucial.

In Vitro Cell-Based Assays (MCF7 Cells)
Cell Culture: MCF7 cells are seeded at a density of 4.7 × 10³ cells/well in 96-well plates and

incubated overnight at 37°C for attachment.[8]

Treatment: Cells are treated with PF-06424439 at concentrations ranging from 1 to 200 µM

for durations of 24, 48, 72, or 96 hours.[8]
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Analysis:

Cell Viability: Assessed using Presto Blue Cell Viability Reagent.[8]

Lipid Droplet Staining: To determine lipid droplet content.[8]

Clonogenic Survival Assay, Cell Death Detection, Cell Cycle Analysis, γ-H2AX Staining:

Performed after treatment to assess various cellular responses.[8]

In Vivo Animal Studies
Animal Models: Ldlr-/- mice and sucrose-fed rats are commonly used dyslipidemic models.

[6][7]

Administration: PF-06424439 is administered orally (p.o.) or intravenously (i.v.).[2][6]

Dosage: Dosages have ranged from 0.1 mg/kg to 60 mg/kg/day depending on the study and

model.[6][7]

Sample Analysis: Plasma is collected to measure triglyceride and cholesterol levels.[6][7]

Experimental Workflow
The following diagram outlines a general workflow for evaluating the efficacy of DGAT2

inhibitors like PF-06424439.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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